disodium 2-[(4-azanidyloxysulfonyl-3-methyl-9,10-dioxo-anthracen-1-yl) amino]-5-methyl-benzenesulfon
disodium 2-[(4-azanidyloxysulfonyl-3-methyl-9,10-dioxo-anthracen-1-yl) amino]-5-methyl-benzenesulfon
Brand Name:
Vulcanchem
CAS No.:
1324-06-7
VCID:
VC0072956
InChI:
InChI=1S/C22H17N2O8S2.2Na/c1-11-7-8-15(17(9-11)33(27,28)29)24-16-10-12(2)22(34(30,31)32-23)19-18(16)20(25)13-5-3-4-6-14(13)21(19)26;;/h3-10,23-24H,1-2H3,(H,27,28,29);;/q-1;2*+1/p-1
SMILES:
CC1=CC(=C(C=C1)NC2=C3C(=C(C(=C2)C)S(=O)(=O)O[NH-])C(=O)C4=CC=CC=C4C3=O)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C22H16N2Na2O8S2
Molecular Weight:
546.5 g/mol
disodium 2-[(4-azanidyloxysulfonyl-3-methyl-9,10-dioxo-anthracen-1-yl) amino]-5-methyl-benzenesulfon
CAS No.: 1324-06-7
Main Products
VCID: VC0072956
Molecular Formula: C22H16N2Na2O8S2
Molecular Weight: 546.5 g/mol
![disodium 2-[(4-azanidyloxysulfonyl-3-methyl-9,10-dioxo-anthracen-1-yl) amino]-5-methyl-benzenesulfon - 1324-06-7](/images/no_structure.jpg)
| CAS No. | 1324-06-7 |
|---|---|
| Product Name | disodium 2-[(4-azanidyloxysulfonyl-3-methyl-9,10-dioxo-anthracen-1-yl) amino]-5-methyl-benzenesulfon |
| Molecular Formula | C22H16N2Na2O8S2 |
| Molecular Weight | 546.5 g/mol |
| IUPAC Name | disodium;2-[(4-azanidyloxysulfonyl-3-methyl-9,10-dioxoanthracen-1-yl)amino]-5-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C22H17N2O8S2.2Na/c1-11-7-8-15(17(9-11)33(27,28)29)24-16-10-12(2)22(34(30,31)32-23)19-18(16)20(25)13-5-3-4-6-14(13)21(19)26;;/h3-10,23-24H,1-2H3,(H,27,28,29);;/q-1;2*+1/p-1 |
| Standard InChIKey | ITUHFYWLEKLXJM-UHFFFAOYSA-M |
| SMILES | CC1=CC(=C(C=C1)NC2=C3C(=C(C(=C2)C)S(=O)(=O)O[NH-])C(=O)C4=CC=CC=C4C3=O)S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC1=CC(=C(C=C1)NC2=C3C(=C(C(=C2)C)S(=O)(=O)O[NH-])C(=O)C4=CC=CC=C4C3=O)S(=O)(=O)[O-].[Na+].[Na+] |
| PubChem Compound | 6451232 |
| Last Modified | Nov 11 2021 |
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